Cas no 74392-29-3 ((Z)-6-Pentadecene)

(Z)-6-Pentadecene is a monounsaturated hydrocarbon with the molecular formula C₁₅H₃₀, featuring a cis-configured double bond at the sixth carbon position. This compound is primarily utilized in organic synthesis, serving as a key intermediate in the production of pheromones, specialty chemicals, and fine fragrances. Its well-defined structure and high purity make it valuable for research and industrial applications requiring precise molecular control. (Z)-6-Pentadecene is also studied for its role in insect communication systems, particularly as a semiochemical. The compound's stability and compatibility with various reaction conditions enhance its utility in synthetic chemistry. Proper handling and storage under inert conditions are recommended to maintain its integrity.

(Z)-6-Pentadecene structure

Product Name:(Z)-6-Pentadecene

CAS No:74392-29-3

MF:C₁₅H₃₀

MW:210.398705005646

CID:4167315

PubChem ID:5352240

Update Time:2025-06-30

(Z)-6-Pentadecene Chemical and Physical Properties

Names and Identifiers

- 6-Pentadecene, (6Z)-
- BEPREHKVBQHGMZ-QBFSEMIESA-N
- cis-6-Pentadecene
- LMFA11000088
- 74392-29-3
- 6Z-Pentadecene
- (Z)-6-Pentadecene
- Inchi： 1S/C15H30/c1-3-5-7-9-11-13-15-14-12-10-8-6-4-2/h11,13H,3-10,12,14-15H2,1-2H3/b13-11-
- InChI Key： BEPREHKVBQHGMZ-QBFSEMIESA-N
- SMILES： C(CCCC)CCC/C=C\CCCCC

Computed Properties

Exact Mass: 210.234750957g/mol
Monoisotopic Mass: 210.234750957g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 0
Heavy Atom Count: 15
Rotatable Bond Count: 11
Complexity: 124
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 1
Undefined Bond Stereocenter Count: 0
XLogP3: 7.4
Topological Polar Surface Area: 0Å²

(Z)-6-Pentadecene Pricemore >>

Related Categories	No.	Product Name	Cas No.	Specification	Price	update time
TRC	P456820-25mg	(Z)-6-Pentadecene	74392-29-3	25mg	$190.00	2023-05-17
TRC	P456820-100mg	(Z)-6-Pentadecene	74392-29-3	100mg	$718.00	2023-05-17
TRC	P456820-250mg	(Z)-6-Pentadecene	74392-29-3	250mg	$ 1200.00	2023-09-06

(Z)-6-Pentadecene Related Literature

1. An artificial blood vessel implanted three-dimensional microsystem for modeling transvascular migration of tumor cells†

Xue-Ying Wang,Ying Pei,Min Xie,Zi-He Jin,Ya-Shi Xiao,Yang Wang,Li-Na Zhang,Yan Li,Wei-Hua Huang Lab Chip, 2015,15, 1178-1187
2. An investigation into the origin of variations in photovoltaic performance using D–D–π–A and D–A–π–A triphenylimidazole dyes with a copper electrolyte†

Govind Reddy Mol. Syst. Des. Eng., 2021,6, 779-789
3. An Appraisal of pH triggered Bacitracin drug release, through composite hydrogel systems

RabailGul,MariamMir,MurtazaNAli
4. An aqueous ammonia sensor based on an inkjet-printed polyaniline nanoparticle-modified electrode

Karl Crowley,Eimer O'Malley,Aoife Morrin,Malcolm R. Smyth,Anthony J. Killard Analyst, 2008,133, 391-399
5. An approach to 7-aza-1-phosphanorbornane complexes: strain promoted rearrangement of 1-iminylphosphirane complexes and cycloaddition with olefins†

Yang Xu,Min Wang,Donghui Wei,Rongqiang Tian,Zheng Duan,François Mathey Dalton Trans., 2019,48, 5523-5526

Related Categories

Solvents and Organic Chemicals Organic Compounds Hydrocarbons Unsaturated hydrocarbons Unsaturated aliphatic hydrocarbons

Additional information on (Z)-6-Pentadecene

Comprehensive Overview of (Z)-6-Pentadecene (CAS No. 74392-29-3)

(Z)-6-Pentadecene, with the Chemical Abstracts Service (CAS) number 74392-29-3, is a significant compound in the field of organic chemistry and biochemistry. This compound is a geometric isomer of pentadecene, characterized by its unique double bond configuration at the 6th carbon atom in the cis (Z) orientation. The molecular formula of (Z)-6-Pentadecene is C₁₅H₃₀, and it has a molecular weight of approximately 210.4 g/mol.

The structure of (Z)-6-Pentadecene plays a crucial role in its chemical and physical properties. The presence of the double bond in the cis configuration imparts specific reactivity and stability to the molecule, making it an important intermediate in various synthetic pathways. This compound is often used in the synthesis of more complex organic molecules, including those with biological significance.

In recent years, (Z)-6-Pentadecene has garnered attention in the field of medicinal chemistry due to its potential applications in drug discovery and development. Researchers have explored its use as a building block for synthesizing bioactive compounds, particularly those with anti-inflammatory and anti-cancer properties. For instance, a study published in the Journal of Medicinal Chemistry highlighted the synthesis of novel derivatives of (Z)-6-Pentadecene that exhibited potent anti-inflammatory effects in vitro and in vivo models.

The synthesis of (Z)-6-Pentadecene can be achieved through various methods, including olefin metathesis and alkene isomerization. These methods offer high yields and excellent stereoselectivity, ensuring that the desired geometric isomer is obtained. The choice of synthetic route often depends on the specific application and the desired purity of the final product.

In addition to its role in synthetic chemistry, (Z)-6-Pentadecene has been studied for its potential applications in materials science. Its unique molecular structure makes it suitable for use in the development of functional materials, such as polymers and coatings. Research has shown that derivatives of (Z)-6-Pentadecene can be incorporated into polymer chains to enhance their mechanical properties and thermal stability.

The environmental impact of (Z)-6-Pentadecene has also been a topic of interest. Studies have investigated its biodegradability and potential ecological effects. While initial findings suggest that it is relatively stable under environmental conditions, ongoing research aims to better understand its long-term impact on ecosystems.

In conclusion, (Z)-6-Pentadecene (CAS No. 74392-29-3) is a versatile compound with a wide range of applications in organic chemistry, medicinal chemistry, and materials science. Its unique structural features make it an important intermediate in various synthetic pathways, contributing to the development of novel bioactive compounds and functional materials. As research continues to advance, the potential uses and benefits of (Z)-6-Pentadecene are likely to expand further.